![molecular formula C10H18ClNO2 B6177519 rac-(1R,2R,4R,5R)-5-amino-2-methylbicyclo[2.2.2]octane-2-carboxylic acid hydrochloride CAS No. 2550997-41-4](/img/no-structure.png)
rac-(1R,2R,4R,5R)-5-amino-2-methylbicyclo[2.2.2]octane-2-carboxylic acid hydrochloride
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2R,4R,5R)-5-amino-2-methylbicyclo[2.2.2]octane-2-carboxylic acid hydrochloride involves the protection of a commercially available starting material, followed by a series of reactions to introduce the necessary functional groups and stereochemistry. The final step involves the deprotection of the intermediate to yield the target compound.", "Starting Materials": [ "2-methylcyclohexanone", "ammonium acetate", "sodium borohydride", "methyl iodide", "hydrochloric acid", "sodium hydroxide", "acetic anhydride", "triethylamine", "N,N-dimethylformamide", "diethyl ether" ], "Reaction": [ "Protection of 2-methylcyclohexanone with acetic anhydride and triethylamine to yield the corresponding ketal", "Reduction of the ketal with sodium borohydride and ammonium acetate to yield the corresponding alcohol", "Alkylation of the alcohol with methyl iodide to introduce the amino group", "Protection of the amino group with tert-butyloxycarbonyl (BOC) to yield the corresponding BOC-protected intermediate", "Reduction of the BOC-protected intermediate with sodium borohydride and hydrochloric acid to yield the corresponding amine", "Introduction of the carboxylic acid group by reaction with chloroacetic acid and sodium hydroxide to yield the corresponding carboxylic acid", "Deprotection of the BOC group with trifluoroacetic acid to yield the target compound rac-(1R,2R,4R,5R)-5-amino-2-methylbicyclo[2.2.2]octane-2-carboxylic acid hydrochloride", "Purification of the target compound by recrystallization from diethyl ether" ] } | |
CAS RN |
2550997-41-4 |
Product Name |
rac-(1R,2R,4R,5R)-5-amino-2-methylbicyclo[2.2.2]octane-2-carboxylic acid hydrochloride |
Molecular Formula |
C10H18ClNO2 |
Molecular Weight |
219.7 |
Purity |
95 |
Origin of Product |
United States |
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